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Compound of Interest

Compound Name: Tolpyralate

Cat. No.: B1419106

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the optimal spray application
parameters for the herbicide Tolpyralate, ensuring maximum field efficacy. The following
sections detail experimental protocols, present quantitative data in structured tables, and
visualize key pathways and workflows to support research and development efforts.

Introduction to Tolpyralate

Tolpyralate is a selective, post-emergence herbicide belonging to the 4-
hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor class (WSSA Group 27). It is effective for
the control of a wide range of annual grass and broadleaf weeds in corn (field, sweet, and
popcorn). Tolpyralate is absorbed by the plant tissue and inhibits the HPPD enzyme, which is
crucial for carotenoid biosynthesis. This inhibition leads to the bleaching of new plant growth
and eventual weed death. For optimal performance, Tolpyralate is often tank-mixed with other
herbicides, such as atrazine, and requires the use of specific adjuvants.

Signaling Pathway of Tolpyralate

Tolpyralate's mode of action is the inhibition of the HPPD enzyme, a key component in the
carotenoid biosynthesis pathway. This disruption leads to the destruction of chlorophyll and
subsequent plant death.

Figure 1: Tolpyralate's HPPD Inhibition Pathway.
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Quantitative Data on Application Parameters

The efficacy of Tolpyralate is significantly influenced by the choice of adjuvants. The following
tables summarize the impact of different adjuvants on the control of various weed species.

Table 1: Influence of Adjuvants on Tolpyralate Efficacy on Various Weed Species.
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Weed Control at 8

Weed Species Adjuvant Rate (% viv)
WAA (%)
Velvetleaf (Abutilon
) MSO Concentrate® 1.0 86

theophrasti)
Agral® 90 0.25 85
Assist® Oll

0.5 84
Concentrate
Carrier® 0.5 86
Merge® 0.5 87
Common Ragweed
(Ambrosia MSO Concentrate® 1.0 92
artemisiifolia)
Agral® 90 0.25 80
Assist® Oll

0.5 88
Concentrate
Carrier® 0.5 91
Merge® 0.5 95
Common
Lambsquarters MSO Concentrate® 1.0 94
(Chenopodium album)
Agral® 90 0.25 92
Assist® Oil

0.5 85
Concentrate
Carrier® 0.5 93
Merge® 0.5 94
Barnyardgrass
(Echinochloa crus- MSO Concentrate® 1.0 88

galli)
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Agral® 90 0.25 86
Assist® Oill

0.5 85
Concentrate
Carrier® 0.5 88
Merge® 0.5 90
Foxtail Species

) MSO Concentrate® 1.0 89

(Setaria spp.)
Agral® 90 0.25 87
Assist® Oll

0.5 86
Concentrate
Carrier® 0.5 89
Merge® 0.5 91

WAA: Weeks After Application

Table 2: General Recommendations for Tolpyralate Application Parameters.
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Parameter

Recommendation

Rationale

Nozzle Type

Air Induction (Al) or Turbo
TeeJet Induction (TTI)

Produces medium to coarse
droplets, minimizing drift while
ensuring adequate coverage
for systemic herbicides like

Tolpyralate.

Spray Volume

15-20 Gallons/Acre (GPA) or
~140-190 L/ha

Higher volumes improve
canopy penetration and
coverage, which is crucial for

post-emergence applications.

[1]

Balances droplet size for

efficacy and drift reduction.

Spray Pressure 30-60 PSI
Lower pressures generally
produce coarser droplets.
Slower speeds can improve
Application Speed 10-15 MPH coverage, especially in dense

canopies.

Boom Height

20-24 inches above target

Ensures proper spray pattern

overlap and uniform coverage.

Experimental Protocols

The following protocols are based on methodologies from field trials evaluating the efficacy of

Tolpyralate and other HPPD-inhibiting herbicides.

Field Trial Protocol for Efficacy Evaluation

This protocol outlines a standard field trial to assess the efficacy of Tolpyralate under different

application parameters.

Objective: To determine the optimal spray application parameters (nozzle type, spray volume,

adjuvants) for Tolpyralate for the control of key weed species in corn.
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Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a factorial arrangement of
treatments.

e Replications: 4
e Plot Size: 3m x 10m
e Crop: Field Corn (specify hybrid)

» Weed Species: Target a mix of prevalent grass and broadleaf weeds (e.g., Velvetleaf,
Common Ragweed, Barnyardgrass, Foxtail species).

Treatments:
o Factor A: Nozzle Type
o Al: Standard Flat-Fan (e.g., TeeJet XR)
o AZ2: Air Induction (e.g., TeeJet AIXR)
o A3: Turbo Teelet Induction (e.g., TTI)
e Factor B: Spray Volume
o B1: 10 GPA (~94 L/ha)
o B2: 15 GPA (~140 L/ha)
o B3:20 GPA (~187 L/ha)
e Factor C: Adjuvant
o C1: Methylated Seed Oil (MSO) Concentrate® at 1.0% v/v
o C2: Non-ionic Surfactant (NIS) at 0.25% v/v

o C3: No Adjuvant (Control)
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Control Plots:

o Untreated Weedy Check

o Weed-Free Check (maintained by hand weeding)

Application Procedure:

Calibrate a CO2-pressurized backpack sprayer or a tractor-mounted research sprayer for
each nozzle type and spray volume combination.

Apply Tolpyralate at the recommended label rate (e.g., 30-50 g a.i./ha) when weeds are at
the 2-4 leaf stage and corn is at the V4-V6 growth stage.

Record environmental conditions at the time of application (temperature, humidity, wind
speed and direction).

Data Collection:

Weed Control: Visually assess percent weed control at 2, 4, and 8 weeks after application
(WAA) on a scale of 0% (no control) to 100% (complete control).

Crop Injury: Visually assess percent crop injury at 1, 2, and 4 WAA on a scale of 0% (no
injury) to 100% (crop death).

Weed Biomass: At 8 WAA, collect above-ground weed biomass from a designated quadrat
(e.g., 0.5 m?) in each plot. Dry the biomass to a constant weight and record.

Crop Yield: At maturity, harvest corn from the center rows of each plot and determine yield,
adjusting for moisture content.

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA). If significant treatment

effects are found, perform a means separation test (e.g., Tukey's HSD) to compare treatment

means.
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Figure 2: Workflow for a Tolpyralate Field Efficacy Trial.
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Conclusion and Recommendations

For optimal field efficacy of Tolpyralate, the selection of appropriate spray application
parameters is critical. The use of adjuvants, particularly methylated seed oils like MSO
Concentrate® or blended surfactants like Merge®, has been shown to significantly enhance
weed control across a variety of species. While direct comparative data for nozzle types and
spray volumes for Tolpyralate is limited, general principles for systemic herbicides suggest that
air induction nozzles producing medium to coarse droplets at a spray volume of 15-20 GPA will
provide a balance of effective coverage and drift mitigation. The provided experimental protocol
offers a robust framework for researchers to further refine these parameters for specific local
conditions and weed pressures. Adherence to these guidelines will contribute to more
consistent and effective weed management programs utilizing Tolpyralate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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